phocaecholic acid
phocaecholic acid
Beta-Phocaecholate is a bile acid.
Brand Name:
Vulcanchem
CAS No.:
105369-89-9
VCID:
VC0020179
InChI:
InChI=1S/C24H40O5/c1-13(10-20(27)22(28)29)16-4-5-17-21-18(7-9-24(16,17)3)23(2)8-6-15(25)11-14(23)12-19(21)26/h13-21,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,19-,20-,21+,23+,24-/m1/s1
SMILES:
CC(CC(C(=O)O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C24H40O5
Molecular Weight:
408.6 g/mol
phocaecholic acid
CAS No.: 105369-89-9
Main Products
VCID: VC0020179
Molecular Formula: C24H40O5
Molecular Weight: 408.6 g/mol
| CAS No. | 105369-89-9 |
|---|---|
| Product Name | phocaecholic acid |
| Molecular Formula | C24H40O5 |
| Molecular Weight | 408.6 g/mol |
| IUPAC Name | (2R,4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-hydroxypentanoic acid |
| Standard InChI | InChI=1S/C24H40O5/c1-13(10-20(27)22(28)29)16-4-5-17-21-18(7-9-24(16,17)3)23(2)8-6-15(25)11-14(23)12-19(21)26/h13-21,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,19-,20-,21+,23+,24-/m1/s1 |
| Standard InChIKey | SLDVWYDDPPFGHK-WEZRZJDESA-N |
| Isomeric SMILES | C[C@H](C[C@H](C(=O)O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
| SMILES | CC(CC(C(=O)O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Canonical SMILES | CC(CC(C(=O)O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Description | Beta-Phocaecholate is a bile acid. |
| Synonyms | phocaecholic acid |
| PubChem Compound | 128357 |
| Last Modified | Nov 11 2021 |
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